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Compound of Interest

Compound Name: BCR-ABL-IN-11

Cat. No.: B11709575

For Researchers, Scientists, and Drug Development Professionals

Introduction

BCR-ABL-IN-11 is an inhibitor of the BCR-ABL fusion protein, a constitutively active tyrosine
kinase that is a hallmark of chronic myeloid leukemia (CML). Accurate and consistent
preparation of BCR-ABL-IN-11 stock solutions is crucial for reliable and reproducible
experimental results in both basic research and drug development settings. These application
notes provide detailed protocols for the preparation, storage, and handling of BCR-ABL-IN-11
stock solutions.

Data Presentation

A summary of the key quantitative data for BCR-ABL-IN-11 is presented in the table below for
easy reference.
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Parameter Value Source
Molecular Weight 346.38 g/mol [1112]
Molecular Formula C20H18N4O2 [1][2]
CAS Number 2362-25-6 [1][2]
Reported ICso 129.61 pM for K562 cells [1112]
Primary Solvent Dimethyl sulfoxide (DMSO) [3]
Storage (Powder) Refer to Certificate of Analysis [1112]
Storage (Stock Solution) "20°C or -80°C (short to long- [3]
term)

Experimental Protocols

The following protocols provide a step-by-step guide for the preparation of BCR-ABL-IN-11
stock solutions. It is recommended to use high-purity, anhydrous DMSO for the preparation of
the initial stock solution.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Materials:

e BCR-ABL-IN-11 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), sterile
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips
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Procedure:
e Calculation:

o To prepare a 10 mM stock solution, calculate the required mass of BCR-ABL-IN-11 using
the following formula:

» Mass (mg) = 10 mM * 346.38 g/mol * Volume (L)
» For 1 mL of a 10 mM stock solution, you will need 3.46 mg of BCR-ABL-IN-11.
e Weighing:

o Carefully weigh the calculated amount of BCR-ABL-IN-11 powder using an analytical
balance in a fume hood or a well-ventilated area.

e Dissolution:
o Transfer the weighed powder into a sterile microcentrifuge tube or vial.
o Add the calculated volume of anhydrous DMSO to the tube.

o Cap the tube tightly and vortex thoroughly for 2-5 minutes until the powder is completely
dissolved. A clear, colorless to pale yellow solution should be obtained. Gentle warming to
37°C or sonication may be used to aid dissolution if necessary, but the stability of the
compound under these conditions should be considered.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and the date of preparation.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected
from light.
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

Materials:

10 mM BCR-ABL-IN-11 stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes

Pipettes and sterile filter tips
Procedure:
e Thawing:
o Thaw a single aliquot of the 10 mM BCR-ABL-IN-11 stock solution at room temperature.
e Serial Dilution:

o Perform serial dilutions of the 10 mM stock solution into the appropriate sterile cell culture
medium or assay buffer to achieve the desired final concentrations for your experiment.

o Example: To prepare a 100 uM working solution, you can perform a 1:100 dilution by
adding 1 pL of the 10 mM stock solution to 99 L of cell culture medium.

¢ Vehicle Control:

o Itis crucial to prepare a vehicle control by adding the same final concentration of DMSO to
the cell culture medium or assay buffer without the inhibitor. This will account for any
effects of the solvent on the experimental system. For instance, if the final concentration of
BCR-ABL-IN-11 in your assay is 10 uM (from a 1:1000 dilution of the 10 mM stock), your
vehicle control should contain 0.1% DMSO.

Mandatory Visualization
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The following diagrams illustrate the key concepts and workflows described in these application
notes.
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Caption: BCR-ABL-IN-11 inhibits the constitutively active BCR-ABL kinase, blocking
downstream signaling pathways and uncontrolled cell proliferation in CML.
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Workflow for Preparing BCR-ABL-IN-11 Stock Solution
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Caption: Step-by-step workflow for the preparation of BCR-ABL-IN-11 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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